Cas no 2411244-25-0 (N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide)

• Product Name: N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide
• CAS No: 2411244-25-0
• MF: C₁₉H₂₃F₃N₂O₃
• MW: 384.392735719681
• CID: 6589357
• PubChem ID: 165778983
• Update Time: 2025-07-18

N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide
• Z1636283731
• 2411244-25-0
• EN300-26580687

• Inchi： 1S/C19H23F3N2O3/c1-2-17(26)23-10-8-15(9-11-23)18(27)24(13-16(25)19(20,21)22)12-14-6-4-3-5-7-14/h2-7,15-16,25H,1,8-13H2
• InChI Key： VLQCHNSPDLEEOB-UHFFFAOYSA-N
• SMILES： FC(C(CN(CC1C=CC=CC=1)C(C1CCN(C(C=C)=O)CC1)=O)O)(F)F

Computed Properties

• Exact Mass: 384.16607709g/mol
• Monoisotopic Mass: 384.16607709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.8Ų

Additional information on N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide

Introduction to N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide (CAS No. 2411244-25-0)

N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2411244-25-0, belongs to a class of molecules that exhibit potential therapeutic applications. The intricate molecular architecture of this compound, featuring a piperidine core, benzyl group, prop-2-enoyl moiety, and a 3,3,3-trifluoro-2-hydroxypropyl side chain, contributes to its distinctive chemical behavior and biological activity.

The synthesis and characterization of this compound have been subjects of extensive study in academic and industrial laboratories. The presence of multiple functional groups, including an amide bond and a fluorinated side chain, makes it a promising candidate for further development in drug discovery. The fluorine atoms in the molecule enhance its metabolic stability and binding affinity, which are critical factors in the design of novel pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide and biological targets. These studies have revealed that the compound exhibits potential binding affinity to various enzymes and receptors, suggesting its utility in the treatment of inflammatory diseases, neurodegenerative disorders, and other conditions. The piperidine ring is particularly noteworthy for its role in modulating the pharmacokinetic properties of the molecule.

In vitro studies have demonstrated that N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide possesses inhibitory activity against several key enzymes involved in disease pathways. For instance, preliminary research indicates that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are central to the inflammatory response. Additionally, the compound's interaction with other therapeutic targets has been explored, highlighting its versatility as a lead compound for drug development.

The benzyl group in the molecule contributes to its hydrophobicity, which can influence its solubility and bioavailability. This aspect has been carefully considered in optimization studies aimed at improving the pharmacokinetic profile of the compound. By modifying substituents such as the prop-2-enoyl moiety and the trifluoro group, researchers have been able to fine-tune these properties to enhance overall efficacy.

One of the most exciting aspects of N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide is its potential as a scaffold for derivative development. The modular nature of its structure allows for systematic modifications that can be tailored to specific therapeutic needs. This flexibility has made it a valuable asset in medicinal chemistry campaigns aimed at identifying novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. These methods include catalytic hydrogenation, fluorination reactions, and protective group strategies that are essential for constructing complex molecules like this one.

Evaluation of N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide in preclinical models has provided valuable insights into its biological activity. Initial studies suggest that it may exhibit potent effects on cellular pathways relevant to disease progression. These findings have laid the groundwork for further investigation into its potential as a therapeutic agent.

The development of new pharmaceuticals is often hindered by challenges related to drug resistance and adverse side effects. N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide offers a promising approach to addressing these issues by providing a structurally unique molecule with novel mechanisms of action. Its potential as an anti-inflammatory agent has been particularly highlighted by researchers who are exploring its efficacy in animal models of inflammation.

The role of fluorine chemistry in modern drug design cannot be overstated. The incorporation of fluorine atoms into pharmaceutical compounds has led to significant improvements in their pharmacological properties. In the case of N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide, the trifluoro group enhances metabolic stability while also improving binding interactions with biological targets. These attributes make it an attractive candidate for further development.

Future research on this compound will likely focus on optimizing its pharmacokinetic profile and exploring new therapeutic applications. Advances in drug delivery systems may also play a crucial role in enhancing the efficacy of N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide by improving its bioavailability and target specificity.

In conclusion, N-benzyl-1-(prop-2-enoyl)-N-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-4-carboxamide (CAS No. 2411244250) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent.